Cas no 1242317-96-9 (2-(2-nitrophenyl)-1H-pyrazol-5-one)

• Product Name: 2-(2-nitrophenyl)-1H-pyrazol-5-one
• CAS No: 1242317-96-9
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 5250805
• Update Time: 2023-08-26

2-(2-nitrophenyl)-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-one
• 2-(2-nitrophenyl)-1H-pyrazol-5-one

• Inchi： 1S/C9H7N3O3/c13-9-5-6-11(10-9)7-3-1-2-4-8(7)12(14)15/h1-6H,(H,10,13)
• InChI Key： LKRZLQZKWFYXGT-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C2C=CC=CC=2[N+](=O)[O-])N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2